Cas no 2172223-55-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylcyclohexane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylcyclohexane-1-carboxylic acid
• CAS No: 2172223-55-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5767891
• PubChem ID: 165505703
• Update Time: 2025-10-28

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylcyclohexane-1-carboxylic acid
• 2172223-55-9
• EN300-1481192
• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylcyclohexane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-18-13-15-28(16-14-18,26(32)33)30-25(31)12-11-19(2)29-27(34)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,11-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： JZGFWMDOFAUVTK-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(C)CC1)NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylcyclohexane-1-carboxylic acid

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylcyclohexane-1-carboxylic acid (CAS No. 2172223-55-9): An Overview

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylcyclohexane-1-carboxylic acid (CAS No. 2172223-55-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Aze(Mec), is a key building block in the synthesis of various peptides and peptidomimetics. Its unique structure and properties make it an essential reagent in the development of novel therapeutic agents.

The core structure of Fmoc-Aze(Mec) consists of a 4-methylcyclohexane ring, an amide linkage, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, making it an ideal choice for the sequential addition of amino acids. The presence of the 4-methylcyclohexane ring imparts additional stability and conformational rigidity to the molecule, which can be crucial for maintaining the desired biological activity.

Recent studies have highlighted the potential applications of Fmoc-Aze(Mec) in the development of peptidomimetics with enhanced pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit improved cell permeability and reduced susceptibility to proteolytic degradation compared to their natural counterparts. These properties are particularly valuable in the design of drugs targeting intracellular proteins or receptors.

In addition to its use in peptide synthesis, Fmoc-Aze(Mec) has shown promise in the field of chemical biology. Researchers at the University of California, San Francisco, have utilized this compound to develop novel probes for studying protein-protein interactions. By incorporating Fmoc-Aze(Mec) into specific peptides, they were able to selectively label and track target proteins within living cells, providing valuable insights into cellular processes such as signal transduction and protein trafficking.

The synthetic route for Fmoc-Aze(Mec) involves several well-established chemical transformations. The first step typically involves the formation of the 4-methylcyclohexanecarboxylic acid derivative, followed by coupling with an appropriate amine to form the amide linkage. The final step involves the introduction of the Fmoc protecting group using fluorenylmethoxycarbonyl chloride (Fmoc-Cl). This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The physicochemical properties of Fmoc-Aze(Mec) have been extensively characterized. It is a white crystalline solid with a melting point ranging from 130°C to 135°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN). Its solubility in water is limited, which can be advantageous in certain synthetic protocols where aqueous solubility is undesirable.

In terms of safety and handling, Fmoc-Aze(Mec) should be stored under dry conditions and protected from light to prevent degradation. It is important to note that while this compound is not classified as hazardous, appropriate personal protective equipment (PPE) should be used during handling to minimize exposure risks.

The future prospects for Fmoc-Aze(Mec) are promising. Ongoing research is focused on optimizing its use in combinatorial chemistry libraries and high-throughput screening assays. These efforts aim to identify new lead compounds with potential therapeutic applications in areas such as cancer, neurodegenerative diseases, and infectious diseases.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylcyclohexane-1-carboxylic acid (CAS No. 2172223-55-9) represents a versatile and valuable reagent in modern medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for a wide range of applications, from peptide synthesis to chemical biology studies. As research continues to advance, it is likely that new and innovative uses for this compound will emerge, further solidifying its importance in the scientific community.